Cas no 62870-52-4 (Cyclohexanepentanol, 2-amino-)

• Product name: Cyclohexanepentanol, 2-amino-
• CAS No: 62870-52-4
• MF: C₁₁H₂₃NO
• MW: 185.30642
• CID: 429638
• PubChem ID: 71382139

Cyclohexanepentanol, 2-amino- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepentanol, 2-amino-
• 5-(2-aminocyclohexyl)pentan-1-ol
• 62870-52-4
• DTXSID10804536

• Inchi： InChI=1S/C11H23NO/c12-11-8-4-3-7-10(11)6-2-1-5-9-13/h10-11,13H,1-9,12H2
• InChI Key： MKCFSOHYEUJHHK-UHFFFAOYSA-N
• SMILES： C1CCC(C(C1)CCCCCO)N

Computed Properties

• Exact Mass: 185.17809
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 46.25

Additional information on Cyclohexanepentanol, 2-amino-

测试